Cas no 118078-62-9 (Pyridine, 2-azido-6-fluoro-)

• Product Name: Pyridine, 2-azido-6-fluoro-
• CAS No: 118078-62-9
• MF: C₅H₃FN₄
• MW: 138.102523088455
• CID: 3663112
• PubChem ID: 21290353
• Update Time: 2025-10-29

Pyridine, 2-azido-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-azido-6-fluoro-
• MXMYPMCRKFYBBL-UHFFFAOYSA-N
• EN300-734424
• 2-azido-6-fluoropyridine
• 858-372-2
• 118078-62-9

• Inchi： 1S/C5H3FN4/c6-4-2-1-3-5(8-4)9-10-7/h1-3H
• InChI Key： MXMYPMCRKFYBBL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(N=[N+]=[N-])=N1

Computed Properties

• Exact Mass: 138.03417427Da
• Monoisotopic Mass: 138.03417427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27.3Ų

Additional information on Pyridine, 2-azido-6-fluoro-

Pyridine, 2-azido-6-fluoro- (CAS No. 118078-62-9): A Comprehensive Overview of Its Synthesis, Applications, and Recent Research Developments

Pyridine, 2-azido-6-fluoro-, identified by its Chemical Abstracts Service (CAS) number CAS No. 118078-62-9, is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents targeting a range of diseases. The unique structural features of Pyridine, 2-azido-6-fluoro-, including the presence of both an azido group and a fluoro substituent, make it a valuable building block for designing compounds with enhanced biological activity and improved pharmacokinetic properties.

The synthesis of Pyridine, 2-azido-6-fluoro- typically involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the fluorination of a pyridine precursor followed by azidation at the 2-position. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, enabling the introduction of functional groups at specific positions on the pyridine ring. These synthetic strategies highlight the compound's importance as a scaffold for drug discovery efforts.

In recent years, Pyridine, 2-azido-6-fluoro- has been extensively studied for its potential applications in medicinal chemistry. The azido group is a well-known pharmacophore that can be readily converted into other functional moieties such as amides, carboxylic acids, or alcohols through decomposition reactions. This reactivity has been exploited in the design of prodrugs and bioconjugates aimed at improving drug delivery systems and bioavailability. Additionally, the fluoro substituent enhances metabolic stability and lipophilicity, which are critical factors in optimizing pharmacokinetic profiles.

Recent research has demonstrated the utility of Pyridine, 2-azido-6-fluoro- in the development of inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in cancer metabolism and inflammation. The fluorinated pyridine core provides a scaffold for designing molecules with high affinity and selectivity for these targets. Furthermore, computational modeling and molecular dynamics simulations have been employed to understand the binding interactions between Pyridine, 2-azido-6-fluoro--based compounds and their biological targets, aiding in the rational design of next-generation therapeutics.

The pharmaceutical industry has also explored the use of Pyridine, 2-azido-6-fluoro- in the synthesis of antiviral and antibacterial agents. The structural versatility of this compound allows for modifications that can enhance its interaction with viral proteases or bacterial enzymes responsible for drug resistance. Preclinical studies have shown promising results with several derivatives demonstrating efficacy against pathogens that pose significant therapeutic challenges. These findings underscore the importance of Pyridine, 2-azido-6-fluoro- as a key intermediate in addressing emerging infectious diseases.

Beyond its pharmaceutical applications, Pyridine, 2-azido-6-fluoro- has found utility in materials science and agrochemical research. Its unique electronic properties make it a valuable component in the development of organic electronic materials such as light-emitting diodes (LEDs) and photovoltaic cells. Additionally, fluorinated pyridines have been investigated for their role in enhancing crop protection agents due to their stability and environmental compatibility.

The future prospects for Pyridine, 2-azido-6-fluoro- are promising, with ongoing research focusing on expanding its synthetic methodologies and exploring new applications. Advances in green chemistry principles are driving efforts to develop more sustainable synthetic routes that minimize waste and energy consumption. Furthermore, interdisciplinary collaborations between chemists, biologists, and computer scientists are expected to yield innovative strategies for harnessing the potential of this versatile compound.